4-(2-aminoacetyl)phenyl benzoate hydrochloride
Overview
Description
4-(2-aminoacetyl)phenyl benzoate hydrochloride (4-(2-AAPB)HCl) is a small molecule compound that has been used in a variety of scientific research applications. It is a phenyl benzoate derivative, which is a type of organic compound that is derived from benzoic acid and phenyl. 4-(2-AAPB)HCl has been used in laboratory experiments for its unique biochemical and physiological effects, as well as its advantages and limitations for use in lab experiments.
Scientific Research Applications
4-(2-AAPB)HCl has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme tyrosinase, which is involved in the biosynthesis of melanin in mammalian cells. 4-(2-AAPB)HCl has also been used as a substrate for the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters in the brain. Additionally, 4-(2-AAPB)HCl has been used as a substrate for the enzyme xanthine oxidase, which is involved in the metabolism of purines in mammalian cells.
Mechanism of Action
4-(2-AAPB)HCl has been shown to act as a competitive inhibitor of the enzyme tyrosinase. It binds to the active site of the enzyme and prevents the enzyme from catalyzing the reaction that leads to the formation of melanin. 4-(2-AAPB)HCl has also been shown to act as a competitive inhibitor of the enzyme monoamine oxidase. It binds to the active site of the enzyme and prevents the enzyme from catalyzing the reaction that leads to the metabolism of neurotransmitters in the brain. Additionally, 4-(2-AAPB)HCl has been shown to act as a competitive inhibitor of the enzyme xanthine oxidase. It binds to the active site of the enzyme and prevents the enzyme from catalyzing the reaction that leads to the metabolism of purines in mammalian cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-AAPB)HCl have been studied in a variety of laboratory experiments. In studies using mammalian cells, 4-(2-AAPB)HCl has been shown to inhibit the activity of the enzyme tyrosinase, resulting in a decrease in the production of melanin. In studies using mouse models, 4-(2-AAPB)HCl has been shown to inhibit the activity of the enzyme monoamine oxidase, resulting in an increase in the levels of neurotransmitters in the brain. Additionally, in studies using mouse models, 4-(2-AAPB)HCl has been shown to inhibit the activity of the enzyme xanthine oxidase, resulting in a decrease in the levels of purines in the blood.
Advantages and Limitations for Lab Experiments
4-(2-AAPB)HCl has several advantages and limitations for use in laboratory experiments. One advantage of 4-(2-AAPB)HCl is that it is a small molecule, which makes it easy to synthesize and manipulate in the laboratory. Additionally, 4-(2-AAPB)HCl is a potent inhibitor of the enzymes tyrosinase, monoamine oxidase, and xanthine oxidase, which makes it useful for studying the effects of these enzymes in mammalian cells. However, 4-(2-AAPB)HCl also has several limitations for use in laboratory experiments. For example, it is not very stable in aqueous solutions, which can make it difficult to use in experiments that require the compound to be dissolved in water. Additionally, 4-(2-AAPB)HCl is toxic and can cause adverse effects if it is ingested or inhaled.
Future Directions
There are several potential future directions for research on 4-(2-AAPB)HCl. One potential direction is to investigate the effects of 4-(2-AAPB)HCl on other enzymes, such as those involved in the metabolism of lipids or carbohydrates. Additionally, further research could be conducted to determine the optimal concentrations of 4-(2-AAPB)HCl for use in laboratory experiments. Finally, research could be conducted to investigate the potential therapeutic applications of 4-(2-AAPB)HCl, such as its potential use as an inhibitor of melanin production or as an inhibitor of neurotransmitter metabolism.
Synthesis Methods
4-(2-AAPB)HCl is synthesized by a multi-step reaction process that involves the condensation of phenyl benzoate with 2-aminoacetophenone. In the first step, phenyl benzoate is reacted with 2-aminoacetophenone in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of a phenyl-2-aminoacetophenone adduct. In the second step, the phenyl-2-aminoacetophenone adduct is reacted with hydrochloric acid to form 4-(2-AAPB)HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-aminoacetyl)phenyl benzoate hydrochloride involves the reaction of 4-hydroxybenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with 4-aminophenylacetic acid to form the final product.", "Starting Materials": [ "4-hydroxybenzoic acid", "thionyl chloride", "4-aminophenylacetic acid" ], "Reaction": [ "Step 1: 4-hydroxybenzoic acid is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 4-chlorobenzoyl chloride.", "Step 2: 4-chlorobenzoyl chloride is then reacted with 4-aminophenylacetic acid in the presence of a base such as triethylamine to form 4-(2-aminoacetyl)phenyl benzoate.", "Step 3: The final product is then converted to its hydrochloride salt form by reacting it with hydrochloric acid." ] } | |
CAS RN |
199530-50-2 |
Molecular Formula |
C15H14ClNO3 |
Molecular Weight |
291.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
